![molecular formula C7H8N4S2 B2635929 4-Amino-1,3-dimethyl-2,6-bis(sulfanylidene)pyrimidine-5-carbonitrile CAS No. 2241139-79-5](/img/structure/B2635929.png)
4-Amino-1,3-dimethyl-2,6-bis(sulfanylidene)pyrimidine-5-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-Amino-1,3-dimethyl-2,6-bis(sulfanylidene)pyrimidine-5-carbonitrile, also known as ADSC, is a pyrimidine derivative that has attracted significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized through different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.
Scientific Research Applications
Synthesis and Characterization
4-Amino-1,3-dimethyl-2,6-bis(sulfanylidene)pyrimidine-5-carbonitrile serves as a versatile building block in the synthesis of various heterocyclic compounds, demonstrating its significance in scientific research. For instance, its derivatives have been synthesized via multi-component reactions, showcasing the compound's adaptability in forming complex structures under varied conditions. The compound is integral in forming bis-derivatives of pyridine-pyrimidines, showcasing its potential in creating complex molecular architectures. Furthermore, its derivatives are involved in reactions with various alkylants, leading to the formation of diverse heterocyclic compounds such as thieno[2,3-d]pyrimidines, demonstrating the compound's pivotal role in heterocyclic chemistry (Rahmani et al., 2018), (Ghozlan et al., 2017), (Briel et al., 2002).
Catalysis and Reusability
The compound is instrumental in catalysis, particularly in the development of reusable catalysts for efficient synthesis processes. This is evident in the synthesis of 1,3-dimethyl-5-aryl-7-(pyridine-3(2)(4)-yl)pyrimidine-2,4(1H,3H)-diones, where the compound, in conjunction with other reactants, contributes to an efficient synthesis process. The reusability of the catalysts involved in these reactions underscores the compound's role in sustainable chemical processes (Rahmani et al., 2018).
Biological Activities
Although the requirement is to exclude drug-related information, it's noteworthy that derivatives of this compound have been explored for their biological activities, including antimicrobial properties. This highlights the potential biomedical applications of the compound and its derivatives, even though details on drug use and dosage are not provided in this context (Bhat & Begum, 2021).
properties
IUPAC Name |
4-amino-1,3-dimethyl-2,6-bis(sulfanylidene)pyrimidine-5-carbonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N4S2/c1-10-5(9)4(3-8)6(12)11(2)7(10)13/h9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YODZHRVZRPDZIK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C(C(=S)N(C1=S)C)C#N)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.